Cas no 1211981-41-7 (tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
• CAS No: 1211981-41-7
• MF: C₂₀H₂₈N₂O₅
• MW: 376.446725845337
• CID: 5618988
• PubChem ID: 165935589
• Update Time: 2025-10-28

tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1211981-41-7
• EN300-28301504
• tert-butyl 2-{1-[(benzyloxy)carbonyl]-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate
• tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate

• InChI Key： XYBVGOWSNPRIEM-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OCC2C=CC=CC=2)C1)C1CCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 376.19982200g/mol
• Monoisotopic Mass: 376.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.3Ų

Additional information on tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate (CAS No. 1211981-41-7)

Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate, with the CAS number 1211981-41-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of this compound is intricate and highly functionalized, featuring a pyrrolidine core that is modified with various substituents. The presence of a tert-butyl group at the 1-position and a benzyloxy carbonyl group at the 2-position of the pyrrolidine ring contributes to its unique chemical properties. Additionally, the incorporation of a hydroxyazetidinyl moiety at the 3-position introduces functionality that is often associated with bioactive molecules.

In recent years, there has been growing interest in azetidinone derivatives due to their potential applications in medicinal chemistry. These compounds have been explored for their ability to interact with biological targets, including enzymes and receptors, which are critical in various disease pathways. The hydroxyl group in the azetidinyl moiety of Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate is particularly noteworthy, as it can participate in hydrogen bonding interactions, enhancing binding affinity and specificity.

The benzyloxy carbonyl group serves as a protecting group for the hydroxyl functionality, which is a common strategy in synthetic chemistry to prevent unwanted side reactions. This protection-deprotection strategy is essential in multi-step synthetic routes, ensuring that reactive intermediates are stabilized until the desired final product is obtained. The tert-butyl group, on the other hand, provides steric hindrance and can influence the conformational flexibility of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have shown that Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate may exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for drug development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been instrumental in achieving the desired molecular architecture. These methods not only improve efficiency but also allow for the introduction of complex functionalities in a controlled manner.

In addition to its synthetic significance, Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate has been studied for its potential role in developing novel therapeutic agents. Preclinical studies have demonstrated that derivatives of this compound can modulate key signaling pathways involved in diseases such as diabetes and neurodegenerative disorders. The ability to fine-tune the molecular structure to enhance potency and selectivity remains a central focus in ongoing research efforts.

The pharmaceutical industry continues to invest heavily in exploring new chemical entities like Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate. Collaborative efforts between academic researchers and industry scientists are crucial for translating laboratory discoveries into clinical applications. The development of innovative synthetic methodologies and analytical techniques further accelerates this process by providing tools to rapidly assess the properties of new compounds.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to uncover new mechanisms of action and identify additional targets for intervention. The versatility of Tert-butyl 2-{1-(benzyloxy)carbonyl-3-hydroxyazetidin-3-yl}pyrrolidine-1-carboxylate makes it a compelling candidate for further investigation.